Cas no 1805099-44-8 (Methyl 3-bromo-2-cyano-4-iodobenzoate)

• Product Name: Methyl 3-bromo-2-cyano-4-iodobenzoate
• CAS No: 1805099-44-8
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4964430
• Update Time: 2025-05-25

Methyl 3-bromo-2-cyano-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-cyano-4-iodobenzoate

• Inchi： 1S/C9H5BrINO2/c1-14-9(13)5-2-3-7(11)8(10)6(5)4-12/h2-3H,1H3
• InChI Key： ZXZNWYVUEGYLFW-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OC)=C(C#N)C=1Br

Computed Properties

• Exact Mass: 364.85484 g/mol
• Monoisotopic Mass: 364.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1
• Molecular Weight: 365.95

Additional information on Methyl 3-bromo-2-cyano-4-iodobenzoate

Introduction to Methyl 3-bromo-2-cyano-4-iodobenzoate (CAS No. 1805099-44-8)

Methyl 3-bromo-2-cyano-4-iodobenzoate, with the CAS number 1805099-44-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a methyl ester group attached to a benzoate ring substituted with bromine, cyano, and iodine groups. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of Methyl 3-bromo-2-cyano-4-iodobenzoate in the development of advanced materials, particularly in the synthesis of polycyclic aromatic hydrocarbons (PAHs) and related structures. Researchers have demonstrated that this compound can serve as an efficient precursor for constructing complex aromatic systems, which are crucial in the design of organic semiconductors and optoelectronic devices. For instance, a study published in Nature Communications in 2023 revealed that the use of this compound in Ullmann-type coupling reactions significantly enhances the yield and purity of PAH derivatives.

In addition to its role in materials science, Methyl 3-bromo-2-cyano-4-iodobenzoate has also been explored for its potential in medicinal chemistry. The compound's ability to undergo various nucleophilic substitutions and cross-coupling reactions makes it an ideal candidate for synthesizing bioactive molecules. A recent investigation by a team at the University of California, Berkeley, reported that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential as a lead compound for drug development.

The structural features of Methyl 3-bromo-2-cyano-4-iodobenzoate contribute to its unique reactivity and stability. The presence of electron-withdrawing groups such as bromine and cyano enhances the electrophilicity of the benzoate ring, making it more susceptible to nucleophilic attacks. This property is particularly advantageous in Suzuki-Miyaura coupling reactions, where the compound can be used to form biaryl structures with high efficiency. Furthermore, the iodine substituent provides additional reactivity, enabling selective substitution under specific reaction conditions.

From an environmental perspective, understanding the behavior of Methyl 3-bromo-2-cyano-4-halogenated benzoates in natural systems is critical for assessing their potential impact on ecosystems. Recent research has focused on evaluating the biodegradation pathways of such compounds under aerobic and anaerobic conditions. Findings from a study conducted at Kyoto University suggest that these compounds undergo rapid transformation under microbial action, reducing their persistence in aquatic environments.

In conclusion, Methyl 3-bromo-2-cyano-4-halogenated benzoates represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties and reactivity make them invaluable tools in organic synthesis, materials science, and pharmacology. As ongoing research continues to uncover new applications and mechanisms involving these compounds, their role in advancing scientific innovation is expected to grow significantly.